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Introduction
Sodium hydroxymethanesulfinate, also known as Rongalite or sodium formaldehyde

sulfoxylate, is a potent reducing agent utilized in various industrial bleaching applications.[1][2]

[3][4] It is particularly effective as a reductive bleaching agent for textiles and paper pulp, where

it works by chemically reducing and neutralizing color-causing compounds.[5][6] This document

provides detailed application notes and experimental protocols for the use of sodium

hydroxymethanesulfinate in these processes, intended for a scientific audience.

Chemical Properties and Mechanism of Action
Sodium hydroxymethanesulfinate (NaHSO₂·CH₂O·2H₂O) is a white, crystalline solid that is

stable at room temperature but exhibits strong reducing properties at elevated temperatures.[1]

In the printing and dyeing industry, it is primarily used as a discharging agent to fade dyed
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fabrics.[1] Its bleaching action stems from its ability to reduce chromophores, the parts of

molecules responsible for color, rendering them colorless.[7]

Applications in Textile Bleaching: Dye Stripping
Sodium hydroxymethanesulfinate is highly effective for stripping dyes from textile fabrics, a

crucial process for correcting dyeing faults or recycling textile materials.[7][8] It is particularly

useful for removing reactive dyes from cellulosic fibers like cotton.

Quantitative Data: Dye Stripping of Cotton Fabric
The following table summarizes the effect of varying concentrations of reducing agents on the

stripping efficiency and physical properties of cotton fabric dyed with reactive dyes.

Reducing
Agent
Concentration
(g/L)

Stripping
Efficiency (%)

Weight Loss
(%)

Strength Loss
(%)

Reference

5 g/L Hydrose +

5 g/L Caustic

Soda

Adequate Minimal Minimal [9]

10 g/L Hydrose +

10 g/L Caustic

Soda

- 1.5 - 1.6 - [9]

8 g/L Hydrose
81 (dark shade),

87 (light shade)
- -

4 g/L Thiourea

dioxide

86 (dark shade),

91 (light shade)
- -

Note: "Hydrose" is a common term for sodium hydrosulfite, a related reducing agent. The data

provides a comparative context for the performance of reductive stripping agents.

Experimental Protocol: Dye Stripping of Cotton Fabric
This protocol is designed for the laboratory-scale stripping of reactive dyes from cotton fabric.
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Materials:

Dyed cotton fabric

Sodium hydroxymethanesulfinate

Ammonium salt (e.g., ammonium sulfate)

Sulfite salt (e.g., sodium sulfite)

Wetting agent (optional)

Deionized water

Beakers

Heating plate with magnetic stirrer

Thermometer

Drying oven

Procedure:

Prepare an aqueous stripping liquid in a beaker containing approximately 1% to 3.5% of an

ammonium salt and 1% to 3.5% of a sulfite salt based on the weight of the fabric.[8]

Heat the solution to a temperature of at least 60°C (140°F).[8]

Add approximately 0.5% to 3.5% sodium hydroxymethanesulfinate to the heated solution.[8]

A wetting agent (0.05% to 2.0%) can also be added to improve the process.[8]

Immerse the dyed cotton fabric into the stripping liquid.

Maintain the temperature of the stripping bath between 60°C and 88°C (140°F to 190°F) for

30 to 60 minutes with continuous stirring.[8]

After the treatment, remove the fabric from the stripping liquid.
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Rinse the stripped fabric thoroughly with hot water, followed by a cold water rinse to remove

any residual chemicals.

Dry the fabric in an oven at an appropriate temperature.

Evaluate the stripping efficiency by measuring the color difference before and after the

treatment using a spectrophotometer. Assess any changes in the fabric's physical properties,

such as weight and tensile strength.

Applications in Pulp and Paper Bleaching
Sodium hydroxymethanesulfinate is utilized in the pulp and paper industry to bleach

mechanical and recycled pulps.[5][10] Its reductive action helps to increase the brightness of

the pulp by decolorizing the residual lignin and other chromophores without significant

degradation of the cellulose fibers.

Quantitative Data: Brightness Gain in Recycled Pulp
Bleaching
The table below illustrates the brightness gain of deinked pulp using a two-stage oxidative-

reductive bleaching sequence. While this data uses sodium dithionite, it provides a relevant

benchmark for the effectiveness of reductive bleaching in pulp.
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Bleaching
Stage

Initial
Brightness (%
ISO)

Final
Brightness (%
ISO)

Brightness
Gain (% ISO)

Reference

High Brightness

Pulp - Peroxide

Stage

- - 5.7 [11]

High Brightness

Pulp - Dithionite

Stage

- - 4.0 [11]

High Brightness

Pulp - Two-Stage

(PY)

- - 9.7 [11]

Low Brightness

Pulp - Peroxide

Stage

- - 4.4 [11]

Low Brightness

Pulp - Dithionite

Stage

- - 3.8 [11]

Low Brightness

Pulp - Two-Stage

(PY)

- - 9.1 [11]

A patent for a process using hydroxymethane sulfinic acid (the acid form of sodium

hydroxymethanesulfinate) on recycled pulp reported a final brightness of 85.4, compared to

83.6 for sodium hydrosulfite under the same conditions.[10]

Experimental Protocol: Reductive Bleaching of Recycled
Paper Pulp
This protocol outlines a laboratory procedure for bleaching deinked recycled paper pulp.

Materials:
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Deinked recycled paper pulp

Sodium hydroxymethanesulfinate (or hydroxymethane sulfinic acid)

Deionized water

Beakers or reaction vessel

Heating and mixing apparatus

pH meter

Buchner funnel and filter paper for pulp washing

Brightness testing equipment (e.g., ISO brightness tester)

Procedure:

Determine the consistency (dry weight percentage) of the deinked pulp slurry.

In a reaction vessel, dilute the pulp with deionized water to the desired consistency for

bleaching.

Heat the pulp slurry to the target bleaching temperature, typically between 70°C and 110°C.

[10]

Adjust the pH of the pulp slurry to the desired range, which can be from 4 to 12.[10]

Add the required dosage of sodium hydroxymethanesulfinate to the pulp slurry. The dosage

can range from approximately 0.1 to 40 pounds per ton of dry pulp.[10]

Maintain the bleaching conditions (temperature, pH, and mixing) for a specified retention

time, which can range from 15 minutes to 360 minutes.[10]

After the retention time, stop the bleaching reaction.

Wash the bleached pulp thoroughly with deionized water to remove residual chemicals and

dissolved chromophores.
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Prepare handsheets from the bleached pulp according to standard laboratory procedures.

Measure the ISO brightness of the handsheets to determine the effectiveness of the

bleaching process.

Visualizations
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Caption: Reductive bleaching mechanism of sodium hydroxymethanesulfinate.

Experimental Workflow for Textile Dye Stripping
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Caption: Step-by-step workflow for textile dye stripping.
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Caption: Key parameters influencing pulp brightness in reductive bleaching.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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